Cas no 921939-09-5 (1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride
• CAS No: 921939-09-5
• MF: C₁₂H₈ClF₃N₂O₂
• MW: 304.652332305908
• MDL: MFCD09879946
• CID: 867623
• PubChem ID: 24229722
• Update Time: 2025-11-02

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride
• 1-methyl-5-phenoxy-3-(trifluoromethyl)pyrazole-4-carbonyl chloride
• FT-0710636
• MFCD09879946
• 1-Methyl-5-phenoxy-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
• 1-methyl-5-phenoxy-3-(trifluoromethyl)-4-pyrazolecarbonyl chloride
• 921939-09-5
• DTXSID60640426
• AS-6500
• A844176

• MDL： MFCD09879946
• Inchi： 1S/C12H8ClF3N2O2/c1-18-11(20-7-5-3-2-4-6-7)8(10(13)19)9(17-18)12(14,15)16/h2-6H,1H3
• InChI Key： SNBCZQCICOQZPC-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=NN(C)C=1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.02300
• Monoisotopic Mass: 304.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 44.5-46.5°C
• PSA: 44.12000
• LogP: 3.61020

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride

Comprehensive Guide to 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride (CAS No. 921939-09-5)

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride (CAS No. 921939-09-5) is a highly specialized pyrazole-based compound that has gained significant attention in pharmaceutical and agrochemical research. This carbonyl chloride derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The molecular structure of this compound features a unique combination of phenoxy and trifluoromethyl groups attached to the pyrazole ring, which contributes to its distinctive chemical properties. Researchers have shown increasing interest in this compound due to its potential applications in developing crop protection agents and pharmaceutical intermediates, especially in light of recent concerns about food security and sustainable agriculture.

Recent studies highlight the compound's role in creating next-generation pesticides with improved environmental profiles. As regulatory pressures increase on traditional agrochemicals, the demand for low-persistence and highly-targeted compounds like 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride has grown substantially. This aligns perfectly with current market trends favoring green chemistry solutions in agriculture.

In pharmaceutical applications, the trifluoromethyl group present in this compound enhances metabolic stability and bioavailability, making it particularly valuable for drug discovery programs. Many researchers are investigating its potential in developing anti-inflammatory agents and central nervous system therapeutics, addressing some of the most pressing healthcare challenges today.

The synthesis of 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride typically involves multi-step processes starting from commercially available pyrazole precursors. Recent advancements in flow chemistry techniques have improved the efficiency of its production, reducing waste and energy consumption - key considerations in modern chemical manufacturing.

Analytical characterization of this compound requires specialized techniques due to its unique structural features. Common methods include NMR spectroscopy, mass spectrometry, and HPLC analysis, which help confirm its purity and identity. Proper storage conditions are essential, typically involving anhydrous environments and temperature control to maintain stability.

Market analysis indicates growing demand for 921939-09-5 across several regions, particularly in research-intensive pharmaceutical hubs and agricultural innovation centers. The compound's versatility in creating diverse molecular architectures makes it particularly attractive for combinatorial chemistry approaches and high-throughput screening programs.

Recent patent literature reveals numerous applications of 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride in developing novel therapeutic agents. Particularly noteworthy is its use in creating protein kinase inhibitors, a hot topic in oncology research. This aligns with current industry focus on precision medicine and targeted cancer therapies.

The compound's structure-activity relationship has been extensively studied, with particular attention to how modifications affect biological activity. These studies contribute valuable data to cheminformatics databases and support computer-aided drug design efforts, which are revolutionizing pharmaceutical development.

Environmental fate studies of derivatives containing the pyrazole-4-carbonyl chloride moiety suggest favorable degradation profiles compared to traditional compounds. This environmental consideration is increasingly important as regulatory agencies worldwide implement stricter guidelines on chemical persistence and ecotoxicity.

Quality control protocols for CAS 921939-09-5 typically include rigorous testing for residual solvents, heavy metals, and other potential contaminants. These measures ensure the compound meets the exacting standards required for pharmaceutical and agrochemical applications.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and prodrug development. The unique reactivity of the carbonyl chloride group makes it particularly suitable for creating drug delivery systems and targeted therapeutics.

Handling 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound, as with all laboratory chemicals.

The global market for pyrazole derivatives continues to expand, with 921939-09-5 representing an important segment of this growth. Industry analysts project steady demand increases as research into its applications expands across multiple sectors, from agriculture to medicine.

Recent technological advancements in catalytic processes have made the production of 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride more efficient and cost-effective. These improvements support the compound's growing role in industrial-scale applications while maintaining high purity standards.

Academic and industrial researchers continue to discover new applications for this versatile compound. Its unique combination of chemical reactivity and structural features ensures it will remain an important tool in chemical synthesis for years to come, particularly in addressing current challenges in sustainable chemistry and therapeutic development.